Cas no 1395574-47-6 (3-(4-ethylcyclohexyl)propanoic acid)

• Product Name: 3-(4-ethylcyclohexyl)propanoic acid
• CAS No: 1395574-47-6
• Molecular Formula: C₁₁H₂₀O₂
• Molecular Weight: 184.275303840637
• CID: 6476670
• PubChem ID: 21662328

3-(4-ethylcyclohexyl)propanoic acid Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)propanoic acid
• Cyclohexanepropanoic acid, 4-ethyl-

• InChIKey： PKZPCVLZVDCNKZ-UHFFFAOYSA-N
• Inchi： 1S/C11H20O2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h9-10H,2-8H2,1H3,(H,12,13)
• SMILES： C1(CCC(O)=O)CCC(CC)CC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 184.146329876g/mol
• Heavy Atom Count: 13
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Boiling Point: 287.6±8.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)
• Density: 0.956±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids